![molecular formula C15H15NO3 B1270380 3-(3-Formyl-2,5-dimethyl-1H-pyrrol-1-YL)-4-methylbenzoic acid CAS No. 505071-98-7](/img/structure/B1270380.png)
3-(3-Formyl-2,5-dimethyl-1H-pyrrol-1-YL)-4-methylbenzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(3-Formyl-2,5-dimethyl-1H-pyrrol-1-YL)-4-methylbenzoic acid, or FDMPBA for short, is an organic compound found in various plant species. It is a key component of the essential oil obtained from the leaves of the Melaleuca alternifolia, or tea tree, plant. FDMPBA is a very versatile compound with a wide range of potential applications in the fields of chemistry, pharmacology, and biochemistry. It has been studied extensively for its potential use as a therapeutic agent in the treatment of various diseases, such as cancer and infectious diseases.
Scientific Research Applications
Synthesis Processes
Vilsmeier-Haack Formylation : Research discusses the use of related compounds in Vilsmeier-Haack formylation processes. For example, a study on formylation of N-alkyl-3,5-dimethyl-1H-pyrazoles led to 4-formyl derivatives, emphasizing the significance of such reactions in synthesizing formyl derivatives (Attaryan et al., 2006).
Synthesis of Novel Antimicrobial Agents : A study aimed at synthesizing and evaluating novel antimicrobial agents. It involved the creation of (E)-methyl 2,4-dimethyl-5-(3-oxo-3-phenylprop-1-en-1-yl)-1H-pyrrole-3-carboxylate derivatives, showcasing the relevance of such compounds in developing new antimicrobial agents (Hublikar et al., 2019).
Synthesis of Pyrrole Derivatives : A study on synthesizing new {2-[3(4)-Nitrophenyl]-5-chloromethyl-1,3-dioxan-5-yl}methyl-4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl) benzoates shows the use of similar compounds in the creation of new pyrrole derivatives. This points to the versatility of these compounds in synthesizing diverse chemical structures (Kolyamshin et al., 2021).
Chemical Structure and Properties
Study of Molecular Structure : A study on the compound 4-[(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1 H -pyrazol-4-yl)iminomethyl]benzoic acid methanol solvate highlights the significance of understanding the molecular structure and properties of similar compounds. This insight is crucial for designing and synthesizing new chemical entities (Sun et al., 2006).
Synthesis of Nilotinib : Another study details the synthesis process of Nilotinib, highlighting the use of similar compounds in the creation of significant pharmaceutical agents. This underscores the importance of these compounds in pharmaceutical research and development (Yankun et al., 2011).
Potential Applications in Drug Development
Chiral Vitamin B6 Analogs : Research on the synthesis of chiral vitamin B6 analogs using compounds related to 3-(3-Formyl-2,5-dimethyl-1H-pyrrol-1-YL)-4-methylbenzoic acid indicates its potential application in developing new vitamin analogs, which could have significant implications in nutritional science and medicine (Ando et al., 1982).
Synthesis of Isoxazoline Incorporated Pyrrole Derivatives : A study on the synthesis of novel isoxazoline incorporated pyrrole derivatives, using compounds akin to this compound, further exemplifies its role in creating novel chemical entities with potential applications in medicinal chemistry (Kumar et al., 2017).
Safety and Hazards
The compound has been classified with the signal word “Warning” under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) . Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary statements include recommendations to avoid breathing dust/fume/gas/mist/vapours/spray (P261), and to wear protective gloves/protective clothing/eye protection/face protection (P280) .
properties
IUPAC Name |
3-(3-formyl-2,5-dimethylpyrrol-1-yl)-4-methylbenzoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO3/c1-9-4-5-12(15(18)19)7-14(9)16-10(2)6-13(8-17)11(16)3/h4-8H,1-3H3,(H,18,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JROHLCMQZNZGHG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)O)N2C(=CC(=C2C)C=O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60354319 |
Source
|
Record name | 3-(3-Formyl-2,5-dimethyl-1H-pyrrol-1-yl)-4-methylbenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60354319 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.28 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
505071-98-7 |
Source
|
Record name | 3-(3-Formyl-2,5-dimethyl-1H-pyrrol-1-yl)-4-methylbenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60354319 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(3-Formyl-2,5-dimethyl-1H-pyrrol-1-yl)-4-methylbenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.